5-(4-Hydroxyphenyl)-2-hydroxyisonicotinic acid, 95%

• IUPAC Name: 5-(4-hydroxyphenyl)-2-oxo-1H-pyridine-4-carboxylic acid
• InChI: InChI=1S/C12H9NO4/c14-8-3-1-7(2-4-8)10-6-13-11(15)5-9(10)12(16)17/h1-6,14H,(H,13,15)(H,16,17)
• InChI Key: RYRAASHDJGFTSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CNC(=O)C=C2C(=O)O)O
• Molecular Formula: C12H9NO4
• DSSTOX Substance ID: DTXSID70686971
• Molecular Weight: 231.20 g/mol
• CAS RN: 1261988-36-6

Description

5-(4-Hydroxyphenyl)-2-hydroxyisonicotinic acid, more commonly known as 5-HPN, is an important organic compound in the field of scientific research. It is an aromatic compound that can be synthesized in the laboratory and is used in a variety of applications, including biochemical and physiological studies. 5-HPN is a valuable tool for researchers due to its unique properties, which will be discussed in more detail below. This introduction will provide a brief overview of 5-HPN, including its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Mechanism of Action

5-HPN acts as a signal transducer by binding to specific receptors, which triggers a cascade of events that leads to the production of a cellular response. This response can be the activation of an enzyme, the release of a hormone, or the regulation of gene expression.
Biochemical and Physiological Effects
5-HPN has been studied for its potential effects on a variety of biochemical and physiological processes. It has been shown to modulate the activity of enzymes involved in the metabolism of carbohydrates and lipids, as well as the expression of certain genes. Additionally, it has been shown to have an effect on the immune system and to modulate the activity of hormones.

Advantages and Limitations for Lab Experiments

The use of 5-HPN in laboratory experiments has several advantages. It is a relatively inexpensive compound to synthesize, and it is relatively stable and easy to store. Additionally, it can be used in a variety of assays, making it a versatile tool for scientific research. However, there are some limitations to its use. For example, it can be difficult to measure its concentration in biological samples, and it can be difficult to control its activity in vivo.

Future Directions

The use of 5-HPN in scientific research is likely to increase in the future. Its potential applications range from the study of enzyme kinetics and the regulation of gene expression to the development of new drugs and therapies. Additionally, it could be used to study the effects of hormones on the body, as well as the effects of environmental toxins. Finally, it could be used to develop new methods of diagnosing and treating diseases.

Synthesis Methods

5-HPN can be synthesized through a variety of methods. The most common method is the Williamson ether synthesis, which involves the reaction between an alkyl halide and an alcohol. This reaction yields an ether and a salt, which can then be reacted with an acid to produce 5-HPN. Other methods of synthesis include the Diels-Alder reaction and the Mannich reaction.

Scientific Research Applications

5-HPN is commonly used in scientific research for its ability to act as a signal transducer. It is a key component in signal transduction pathways, which are responsible for regulating a variety of cellular processes. 5-HPN is also used in the study of enzyme kinetics and the regulation of gene expression. Additionally, it can be used to study the action of hormones and other biological molecules.